Cas no 20967-57-1 (4-methyl-1,2,3,6-tetrahydropyridin-2-one)

4-methyl-1,2,3,6-tetrahydropyridin-2-one structure
20967-57-1 structure
Product Name:4-methyl-1,2,3,6-tetrahydropyridin-2-one
CAS No:20967-57-1
MF:C6H9NO
MW:111.141761541367
CID:3904481
PubChem ID:21998678
Update Time:2025-04-22

4-methyl-1,2,3,6-tetrahydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone, 3,6-dihydro-4-methyl-
    • 4-methyl-1,2,3,6-tetrahydropyridin-2-one
    • 20967-57-1
    • AKOS006347287
    • SCHEMBL7788320
    • 4-Methyl-3,6-dihydropyridin-2(1H)-one
    • Inchi: 1S/C6H9NO/c1-5-2-3-7-6(8)4-5/h2H,3-4H2,1H3,(H,7,8)
    • InChI Key: VVQSYDQNTWBJNS-UHFFFAOYSA-N
    • SMILES: C1(=O)NCC=C(C)C1

Computed Properties

  • Exact Mass: 111.068413911Da
  • Monoisotopic Mass: 111.068413911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 29.1Ų

4-methyl-1,2,3,6-tetrahydropyridin-2-one Pricemore >>

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